2-(3-chlorobenzyl)-N-methyl-N-(2-phenylethyl)-1,3-benzoxazole-6-carboxamide

• IUPAC Name: 2-[(3-chlorophenyl)methyl]-N-methyl-N-(2-phenylethyl)-1,3-benzoxazole-6-carboxamide
• InChI: InChI=1S/C24H21ClN2O2/c1-27(13-12-17-6-3-2-4-7-17)24(28)19-10-11-21-22(16-19)29-23(26-21)15-18-8-5-9-20(25)14-18/h2-11,14,16H,12-13,15H2,1H3
• InChI Key: LGLFTURNWCXMKW-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C(=O)C2=CC3=C(C=C2)N=C(O3)CC4=CC(=CC=C4)Cl
• Molecular Formula: C24H21ClN2O2
• Molecular Weight: 404.9 g/mol

Description

2-(3-chlorobenzyl)-N-methyl-N-(2-phenylethyl)-1,3-benzoxazole-6-carboxamide is a chemical compound that belongs to the class of benzoxazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology.

Mechanism of Action

The mechanism of action of 2-(3-chlorobenzyl)-N-methyl-N-(2-phenylethyl)-1,3-benzoxazole-6-carboxamide is not fully understood. However, it has been suggested that it acts by modulating the activity of certain neurotransmitters in the brain, such as GABA and serotonin. It has also been shown to exhibit antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-(3-chlorobenzyl)-N-methyl-N-(2-phenylethyl)-1,3-benzoxazole-6-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, such as GABA and serotonin. It has also been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-chlorobenzyl)-N-methyl-N-(2-phenylethyl)-1,3-benzoxazole-6-carboxamide is its potent pharmacological activity. It has been shown to exhibit potent anticonvulsant, anxiolytic, and antidepressant activities in animal models. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 2-(3-chlorobenzyl)-N-methyl-N-(2-phenylethyl)-1,3-benzoxazole-6-carboxamide. One area of research could focus on its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research could focus on developing more efficient synthesis methods for the compound, which could improve its yield and purity. Additionally, further studies could be conducted to elucidate the exact mechanism of action of the compound, which could provide valuable insights into its pharmacological activity.

Synthesis Methods

The synthesis of 2-(3-chlorobenzyl)-N-methyl-N-(2-phenylethyl)-1,3-benzoxazole-6-carboxamide involves the reaction of 3-chlorobenzylamine with 2-phenylethyl isocyanate in the presence of a catalyst. The resulting intermediate is then reacted with methyl anthranilate to form the final product. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

2-(3-chlorobenzyl)-N-methyl-N-(2-phenylethyl)-1,3-benzoxazole-6-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent anticonvulsant, anxiolytic, and antidepressant activities in animal models. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.